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Compound of Interest

Compound Name: 3-Amino-2-iodophenol

Cat. No.: B1374696 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Amino-2-iodophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Amino-2-
iodophenol (CAS No. 99968-82-8), a chemical intermediate used in pharmaceutical and

chemical research. Due to the limited availability of detailed toxicological data for this specific

compound, this guide also incorporates general best practices for handling structurally related

aromatic amines and phenols, which should be followed to minimize potential exposure and

ensure laboratory safety.

Hazard Identification and Classification
3-Amino-2-iodophenol is classified as harmful if swallowed, in contact with skin, or if inhaled.

[1] The following table summarizes its classification under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Acute toxicity, Dermal (Category 4) H312: Harmful in contact with skin

Acute toxicity, Inhalation (Category 4) H332: Harmful if inhaled
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Precautionary Measures
The following precautionary statements outline the necessary steps to be taken to handle 3-
Amino-2-iodophenol safely.

Category
Precautionary Statement

Code
Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

P264
Wash hands and skin

thoroughly after handling.[1]

P270
Do not eat, drink or smoke

when using this product.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P301 + P312

IF SWALLOWED: call a

POISON CENTER or

doctor/physician IF you feel

unwell.[1]

P302 + P352
IF ON SKIN: wash with plenty

of soap and water.[1]

P304 + P340

IF INHALED: Remove victim to

fresh air and Keep at rest in a

position comfortable for

breathing.[1]

P330 Rinse mouth.[1]

P363
Wash contaminated clothing

before reuse.[1]
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 3-Amino-
2-iodophenol to prevent exposure.

Protection Type Recommended Equipment
Specifications and

Guidelines

Eye and Face Protection
Chemical safety goggles or a

face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Gloves should be inspected

before use and replaced if

damaged. Breakthrough time

of the glove material should be

considered.[4][5]

Protective clothing

A lab coat or chemical-

resistant apron should be

worn.[6] For larger quantities

or potential for significant

exposure, a chemical-resistant

suit may be necessary.

Respiratory Protection NIOSH-approved respirator

Required when engineering

controls are not sufficient to

maintain airborne

concentrations below exposure

limits, or during emergency

situations.[3][6] Use a

respirator with an appropriate

cartridge for organic vapors

and particulates.

First Aid Measures
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In the event of exposure to 3-Amino-2-iodophenol, immediate medical attention is crucial. The

following table outlines the recommended first aid procedures.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.[4][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Spill and Disposal Procedures
Proper procedures must be followed in the event of a spill and for the disposal of 3-Amino-2-
iodophenol.
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Procedure Guidelines

Spill Response

Evacuate the area and ensure adequate

ventilation. Wear appropriate PPE. For solid

spills, avoid generating dust.[7] Carefully sweep

or vacuum up the material and place it into a

suitable, labeled container for disposal.[7][8]

Clean the spill area with a suitable solvent

followed by soap and water.

Disposal

Dispose of waste in accordance with all

applicable federal, state, and local

environmental regulations. Do not allow the

chemical to enter drains or waterways.

Visual Guides and Workflows
The following diagrams illustrate key safety and handling workflows for 3-Amino-2-
iodophenol.

Caption: A general workflow for the safe handling of 3-Amino-2-iodophenol in a laboratory

setting.

Caption: A decision tree for appropriate first aid response following exposure to 3-Amino-2-
iodophenol.

Caption: A stepwise workflow for responding to a spill of 3-Amino-2-iodophenol.

Experimental Protocols and Further Information
Currently, there is a lack of publicly available, detailed experimental protocols specifically

outlining the use of 3-Amino-2-iodophenol in research and development. Researchers should

adapt standard protocols for handling similar aromatic compounds, always conducting a

thorough risk assessment before beginning any new procedure.

It is important to note that the toxicological properties of 3-Amino-2-iodophenol have not been

fully investigated.[8][9] Therefore, it should be handled with the utmost care, assuming it may
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have other potential hazards not yet identified. Always consult the most recent Safety Data

Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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